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Compound of Interest

Compound Name: Aldumastat

Cat. No.: B8070479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aldumastat, also known as GLPG1972 or S201086, is a potent and selective inhibitor of

ADAMTS-5 (A Disintegrin and Metalloproteinase with Thrombospondin Motifs 5), a key enzyme

implicated in the degradation of aggrecan in articular cartilage.[1][2][3] Its role in osteoarthritis

research makes the accurate and consistent preparation of Aldumastat solutions crucial for

obtaining reliable and reproducible experimental results.[1][3] This document provides detailed

protocols for the preparation of Aldumastat stock solutions for both in vitro and in vivo

applications.

Physicochemical Properties and Solubility Data
A summary of the key quantitative data for Aldumastat is presented in the table below for easy

reference.
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Property Value Source

Molecular Formula C₂₀H₂₄F₂N₄O₃ [4]

Molecular Weight 406.43 g/mol [1][5]

CAS Number 1957278-93-1 [1]

Appearance White to off-white solid [1]

Solubility in DMSO 100 mg/mL (246.04 mM) [1]

Storage of Solid
-20°C for 3 years, 4°C for 2

years
[1]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Experimental Protocols
Preparation of a 100 mM DMSO Stock Solution (for in
vitro use)
This protocol describes the preparation of a high-concentration stock solution in Dimethyl

Sulfoxide (DMSO), suitable for subsequent dilution in cell culture media for in vitro experiments.

Materials:

Aldumastat powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Equilibrate Aldumastat: Allow the vial of Aldumastat powder to come to room temperature

before opening to prevent condensation.

Weigh Aldumastat: Accurately weigh the desired amount of Aldumastat powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock solution,

weigh out 40.64 mg of Aldumastat.

Calculation: Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Dissolve in DMSO: Add the appropriate volume of DMSO to the weighed Aldumastat. For a

100 mM solution, if you weighed 40.64 mg, add 1 mL of DMSO.

Aid Dissolution: Vortex the solution vigorously. If necessary, use an ultrasonic bath to aid

dissolution.[1] Ensure that the powder is completely dissolved and the solution is clear.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

up to 6 months or at -20°C for up to 1 month.[1][6]

Preparation of a 5 mg/mL Formulation for In Vivo
Studies
For in vivo experiments, a vehicle that is well-tolerated is required. The following protocol,

adapted from manufacturer guidelines, describes the preparation of a 5 mg/mL solution

suitable for oral gavage.[1]

Materials:

Aldumastat powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NaCl)
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Sterile conical tubes

Vortex mixer

Procedure:

Prepare a 50 mg/mL DMSO Stock: First, prepare a concentrated stock solution of

Aldumastat in DMSO at 50 mg/mL.

Vehicle Formulation: In a sterile conical tube, add the solvents in the following order,

ensuring to mix thoroughly after each addition:

10% DMSO (from the 50 mg/mL stock)

40% PEG300

5% Tween-80

45% Saline

Example for 1 mL final volume:

Add 100 µL of the 50 mg/mL Aldumastat in DMSO stock solution to a tube.

Add 400 µL of PEG300 and mix well.

Add 50 µL of Tween-80 and mix well.

Add 450 µL of Saline to bring the total volume to 1 mL. Mix until a clear solution is

obtained.

Use Freshly Prepared: It is recommended to prepare this working solution fresh on the day

of use for in vivo experiments.[1] If precipitation occurs, gentle warming and/or sonication

can be used to redissolve the compound.[1]

Diagrams
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In Vitro Stock Preparation

In Vivo Formulation
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Vortex / Sonicate to Dissolve Aliquot and Store at -80°C
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Caption: Workflow for Aldumastat solution preparation.

Safety Precautions
Aldumastat may cause skin, eye, and respiratory irritation.[4] It is recommended to handle the

compound in a well-ventilated area and to use appropriate personal protective equipment

(PPE), including gloves, a lab coat, and safety glasses. Refer to the Safety Data Sheet (SDS)

for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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